Cas no 2228945-03-5 (tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate
• CAS No: 2228945-03-5
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6286902
• PubChem ID: 165835102
• Update Time: 2025-05-24

tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate
• EN300-1893467
• tert-butyl N-[2-amino-3-(2-ethylphenyl)propyl]carbamate
• 2228945-03-5

• Inchi： 1S/C16H26N2O2/c1-5-12-8-6-7-9-13(12)10-14(17)11-18-15(19)20-16(2,3)4/h6-9,14H,5,10-11,17H2,1-4H3,(H,18,19)
• InChI Key： QUPNFRSGKGHLLE-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC=CC=1CC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate (CAS No. 2228945-03-5)

The compound tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate (CAS No. 2228945-03-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and an ethylphenyl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutic agents, particularly in the fields of neurology and oncology.

One of the most searched questions related to tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate is its synthetic pathway and applications in drug discovery. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact. The compound's stability and solubility properties are frequently discussed in academic forums, as these factors are critical for its use in high-throughput screening and medicinal chemistry.

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The compound's mechanism of action and potential biological activity are also hot topics. Recent studies suggest that derivatives of tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate may interact with specific enzyme targets, making them candidates for drug design. This has led to increased interest in its structure-activity relationship (SAR), particularly among researchers focusing on central nervous system (CNS) disorders and cancer therapeutics.

In the context of market trends, the demand for high-purity intermediates like tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate is rising, driven by the expansion of the pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet this demand, ensuring consistent quality and supply chain reliability. This aligns with the broader industry shift toward sustainable and cost-effective production processes.

For researchers exploring proteomics and chemical biology, tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate offers a versatile scaffold for molecular probes and labeling reagents. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in bioconjugation applications. These features make it a sought-after compound in both academic and industrial laboratories.

In summary, tert-butyl N-2-amino-3-(2-ethylphenyl)propylcarbamate (CAS No. 2228945-03-5) is a multifaceted compound with broad applicability in modern research. Its relevance to drug development, green chemistry, and biochemical tools ensures its continued prominence in scientific discourse. As innovation in these fields progresses, this compound is poised to play an even greater role in advancing healthcare and scientific discovery.